3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: (5-bromofuran-2-yl)-[4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]methanone
• InChI: InChI=1S/C16H15BrN4O2/c17-13-5-4-12(23-13)16(22)20-9-6-11(7-10-20)15-19-18-14-3-1-2-8-21(14)15/h1-5,8,11H,6-7,9-10H2
• InChI Key: QCDURJHVNLIZIR-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NN=C3N2C=CC=C3)C(=O)C4=CC=C(O4)Br
• Molecular Formula: C16H15BrN4O2
• Molecular Weight: 375.22 g/mol

Description

3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine, also known as BFPPT, is a novel chemical compound that has been the subject of scientific research in recent years. BFPPT belongs to the class of pyridine derivatives and has been found to exhibit potential therapeutic properties in various fields of medicine.

Mechanism of Action

The mechanism of action of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine is not fully understood, but it is believed to act by modulating various signaling pathways involved in cancer cell proliferation and survival. 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine has been found to inhibit the activity of various enzymes, including cyclin-dependent kinases, which play a crucial role in cell cycle progression.
Biochemical and Physiological Effects:
3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine has been found to exhibit various biochemical and physiological effects, including the induction of cell cycle arrest, apoptosis, and autophagy in cancer cells. It has also been found to exhibit anti-inflammatory activity by inhibiting the production of various pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the major advantages of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine is its potent anticancer activity against various cancer cell lines. However, one of the limitations of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine is its poor solubility in water, which may limit its bioavailability and efficacy in vivo.

Future Directions

There are various future directions for the research of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine. One of the potential directions is the development of novel analogs with improved solubility and efficacy. Another direction is the investigation of the potential therapeutic applications of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine in neurological disorders, such as Alzheimer's disease and Parkinson's disease. Additionally, the combination of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine with other chemotherapeutic agents may enhance its anticancer activity and reduce the risk of drug resistance.
In conclusion, 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine is a novel chemical compound that has been extensively studied for its potential therapeutic applications in various fields of medicine. Its potent anticancer activity and anti-inflammatory properties make it a promising candidate for further research and development. However, further studies are needed to fully understand its mechanism of action and potential therapeutic applications.

Synthesis Methods

The synthesis of 3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine involves a multistep process that includes the reaction of 5-bromo-2-furoic acid with piperidine and subsequent reactions with triazole and pyridine. The final product is obtained after purification and characterization.

Scientific Research Applications

3-[1-(5-bromo-2-furoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine has been extensively studied for its potential therapeutic applications in various fields of medicine, including cancer, inflammation, and neurological disorders. It has been found to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, and colon cancer cells.